Cas no 946349-45-7 (N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine)

• Product Name: N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine
• CAS No: 946349-45-7
• MF: C₂₅H₂₇N₇O
• MW: 441.528184175491
• CID: 5959003
• PubChem ID: 16910969
• Update Time: 2025-06-07

N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine
• 4-Pteridinamine, N-(2,5-dimethylphenyl)-2-[4-(2-methoxyphenyl)-1-piperazinyl]-
• 946349-45-7
• N-(2,5-dimethylphenyl)-2-(4-(2-methoxyphenyl)piperazin-1-yl)pteridin-4-amine
• F2359-0453
• AKOS024643089
• N-(2,5-dimethylphenyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]pteridin-4-amine

• Inchi： 1S/C25H27N7O/c1-17-8-9-18(2)19(16-17)28-24-22-23(27-11-10-26-22)29-25(30-24)32-14-12-31(13-15-32)20-6-4-5-7-21(20)33-3/h4-11,16H,12-15H2,1-3H3,(H,27,28,29,30)
• InChI Key： AEIFIXOYKCRQKA-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(NC2=CC(C)=CC=C2C)N=C1N1CCN(C2=CC=CC=C2OC)CC1

Computed Properties

• Exact Mass: 441.22770851g/mol
• Monoisotopic Mass: 441.22770851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 647.3±65.0 °C(Predicted)
• pka: 6.68±0.10(Predicted)

Additional information on N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine

N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine (CAS No. 946349-45-7): An Overview of a Promising Compound in Medicinal Chemistry

N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine (CAS No. 946349-45-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pteridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the 2,5-dimethylphenyl and 4-(2-methoxyphenyl)piperazin-1-yl substituents further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine is characterized by a pteridine core linked to a piperazine ring, which is substituted with a methoxyphenyl group. The 2,5-dimethylphenyl moiety adds additional complexity and potentially improves the compound's solubility and bioavailability. This combination of structural elements suggests that the compound may exhibit enhanced binding affinity to specific biological targets, such as receptors or enzymes involved in various disease pathways.

Recent studies have explored the biological activities of N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings highlight the potential of this compound as a novel therapeutic agent for cancer treatment.

The neuroprotective properties of N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine have also been explored. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown promising results in reducing oxidative stress and preventing neuronal cell death. The exact mechanisms underlying these effects are still under investigation, but they may involve the activation of antioxidant defense systems and the inhibition of neurotoxic processes.

The pharmacokinetic profile of N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine is another important aspect to consider in its development as a therapeutic agent. Preliminary studies suggest that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further research is needed to optimize its pharmacokinetic properties and ensure optimal dosing regimens.

In conclusion, N-(2,5-dimethylphenyl)-2-4-(2-methoxyphenyl)piperazin-1-ylpteridin-4-amine (CAS No. 946349-45-7) is a promising compound with a diverse range of biological activities. Its unique structural features and potential therapeutic applications make it an attractive candidate for further investigation in medicinal chemistry and drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.